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Compound of Interest

Compound Name: c175

Cat. No.: B1668177

Technical Support Center: C175 Beryllium Copper
Contacts

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive troubleshooting guides and frequently asked questions
(FAQs) to address challenges related to galling and wear in C175 beryllium copper contacts.

Frequently Asked Questions (FAQs)
Q1: What are galling and wear, and why do they occur in
C175 beryllium copper contacts?

Galling is a severe form of adhesive wear that happens when two sliding surfaces, particularly
under high loads and low speeds, adhere to each other.[1] This adhesion, followed by the
tearing of material from one or both surfaces, results in a roughened and damaged contact
area.[1][2] Beryllium copper, being a ductile alloy, can be susceptible to this phenomenon.[1]

Wear, in a broader sense, is the gradual removal of material from solid surfaces due to
mechanical action. For C175 BeCu contacts, common wear mechanisms under dry conditions
include:

» Adhesive Wear: Microscopic welding and tearing of surface asperities.[3]
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o Oxidative Wear: Formation of oxide layers on the contact surfaces that are subsequently
worn away.[3]

» Delamination: The formation and propagation of subsurface cracks, leading to the
detachment of thin sheets of material.[3]

o Fatigue Wear: Caused by cyclic loading and unloading, which is common in connector
applications with repeated insertion and removal cycles.[4][5]

Q2: What are the primary signs of galling and wear on
my C175 contacts?

Identifying galling and wear early is crucial for maintaining experimental integrity. Key indicators
include:

e Visual Surface Changes: The contact surface may appear rough, scored, or have pits. You
might observe material transfer, where small flakes or particles have moved from one
contact surface to the other.[4]

 Increased Friction: A noticeable increase in the force required to mate or separate
connectors.

» Fluctuating Electrical Resistance: As the contact surface degrades, the electrical resistance
across the connection can become unstable or increase significantly, a phenomenon known
as fretting corrosion.[6]

o Generation of Debris: The presence of fine metallic particles or flakes around the contact
area.[4]

Q3: My contacts are showing signs of galling and wear.
What are the immediate troubleshooting steps?

If you observe signs of degradation, a systematic approach is necessary to diagnose and
resolve the issue. The following workflow outlines the key troubleshooting steps.
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Start: Wear/Galling Detected

1. Visual Inspection
(Microscope)

Contamination
Present?

3. Evaluate Lubrication

A/

2. Clean Contacts
(Solvent Degreasing)

Lubrication
Adequate?

5. Review Operating Parameters
(Load, Speed, Environment)

A

4. Apply Suitable Lubricant

Parameters
Too Severe?

No

7. Consider Advanced Solutions

6. Modify Experimental Setup (Surface Treatment/Coating)

Contact Supplier/
Material Scientist

Re-evaluate Performance

End: Problem Mitigated

Click to download full resolution via product page

Caption: Troubleshooting workflow for galling and wear.
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Q4: How can | proactively prevent galling and wear in
my experiments?

Prevention is the most effective strategy. It involves a combination of proper material handling,
surface treatments, and design considerations.

Correct Material Optimized Surface Appropriate Design &
Properties Condition Operating Conditions

- LN AN

Proper Heat Treatment Surface Cleanliness Protective Coating/ Controlled Contact
(Age Hardening) (No Oxides/Qils) Plating Load & Stress

Smooth Surface Finish Adequate Lubrication

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Anti-Galling Coatings & Lubricants | Poeton [poeton.co.uk]
¢ 2. domadia.net [domadia.net]

o 3. researchgate.net [researchgate.net]

o 4. researchgate.net [researchgate.net]

¢ 5. wheelermetal4u.com [wheelermetal4u.com]

¢ 6. researchgate.net [researchgate.net]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1668177?utm_src=pdf-body-img
https://www.benchchem.com/product/b1668177?utm_src=pdf-custom-synthesis
https://www.poeton.co.uk/surface-treatments/common-engineering-problems/anti-galling/
https://domadia.net/understanding-galling-of-beryllium-copper-in-springs-spring-wires-an-in-depth-tutorial/
https://www.researchgate.net/publication/352418900_Friction_and_Wear_Behavior_of_C17200_Copper-Beryllium_Alloy_in_Dry_and_Wet_Environments
https://www.researchgate.net/publication/229367654_Copper-beryllium_metal_fiber_brushes_in_high_current_density_sliding_electrical_contacts
https://wheelermetal4u.com/wp-content/uploads/2024/03/beryllium_copper-1.pdf
https://www.researchgate.net/publication/396114935_Evolution_of_electrical_contact_status_and_wear_pattern_under_various_loading_conditions_for_copper-beryllium_alloy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668177?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

 To cite this document: BenchChem. [Overcoming galling and wear in C175 beryllium copper
contacts]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668177#overcoming-galling-and-wear-in-c175-
beryllium-copper-contacts]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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